Cas no 91588-91-9 (7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one)
91588-91-9 structure
Product Name:7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one
CAS No:91588-91-9
MF:C7H7ClN4O
MW:198.609679460526
CID:1121467
Update Time:2024-03-06
7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one
- 6H-Purin-6-one, 7-(2-chloroethyl)-1,7-dihydro-
-
- Inchi: 1S/C7H7ClN4O/c8-1-2-12-4-11-6-5(12)7(13)10-3-9-6/h3-4H,1-2H2,(H,9,10,13)
- InChI Key: KDRHCJCWDQKMBN-UHFFFAOYSA-N
- SMILES: N1(CCCl)C2=C(N=CNC2=O)N=C1
Experimental Properties
- Density: 1.65±0.1 g/cm3(Predicted)
- Melting Point: 210-212 °C (decomp)
- Boiling Point: 539.8±30.0 °C(Predicted)
- pka: 8.75±0.70(Predicted)
7-(2-chloroethyl)-1,7-dihydro-6H-Purin-6-one Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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